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Compound of Interest

Compound Name: [Sar9,Met(O2)11]-SP

Cat. No.: B10839066

Get Quote

This guide serves as a technical support resource for researchers working with

[Sar9,Met(O2)11]-Substance P, a highly selective and potent agonist for the Tachykinin NK1

receptor.

Unlike native Substance P, which is plagued by rapid enzymatic degradation and oxidative

instability, this analogue is engineered for durability. However, solution-phase instability—

primarily driven by surface adsorption and aggregation—remains a critical failure point in

experimental workflows.

Technical Profile & Stability Mechanisms
Before handling, understand why this peptide is modified. This knowledge dictates your

handling protocol.
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Feature Modification
Mechanism of
Action

Practical
Implication

Peptidase Resistance Sar9 (Sarcosine)

N-methylation at

position 9 blocks

cleavage by DPP-IV

and other peptidases.

Sterility is still

required. While

resistant to enzymes,

it is not immune to

bacterial growth which

can physically

sequester the peptide.

Oxidative Stability Met(O2)11

Methionine is pre-

oxidized to Methionine

Sulfone.

No Nitrogen overlay

needed. Native Met

oxidizes to Sulfoxide

(inactive) or Sulfone

(active). This

analogue locks it in

the active Sulfone

state, eliminating

batch-to-batch

oxidative variability.

Surface Adsorption Intrinsic Property

Cationic &

Hydrophobic

character causes

rapid binding to glass

and polypropylene.

CRITICAL: You can

lose >90% of peptide

to the tube walls in

dilute solutions (<10

nM) within minutes.

Core Protocol: Reconstitution & Storage
Objective: Create a stable stock solution that minimizes physical loss and chemical hydrolysis.

Step 1: Equilibration
Action: Allow the lyophilized vial to equilibrate to room temperature (RT) for 30–60 minutes in

a desiccator before opening.
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Why: Opening a cold vial introduces atmospheric moisture, causing deliquescence.

Hydrolysis rates increase exponentially with moisture content.

Step 2: Solvent Selection
Recommended Solvent: Sterile distilled water or 0.1% Acetic Acid.

Avoid: Phosphate Buffered Saline (PBS) or high-salt buffers for initial reconstitution. Salts

promote aggregation and adsorption in high-concentration stocks.

Target Concentration:≥ 1 mM (approx. 1.4 mg/mL).

Reasoning: Higher concentrations saturate surface binding sites on the vial, leaving the

bulk peptide in solution. Dilute stocks (<100 µM) suffer disproportionately from adsorption

losses.

Step 3: Dissolution
Add solvent to the vial.[1]

Vortex gently for 10–15 seconds.

Visual Check: Solution must be clear. If particulates persist, sonicate for 5–10 seconds.

Step 4: Aliquoting & Storage
Vial Type: Use Polypropylene LoBind® (Low Retention) tubes or Siliconized Glass vials.

Never use standard polystyrene.

Aliquot Size: Single-use volumes (e.g., 10–50 µL).

Temperature: -20°C (stable for 6–12 months) or -80°C (stable for >1 year).[2]

Rule:Do NOT freeze-thaw. Each cycle induces micro-aggregation and ice-crystal shearing of

the peptide backbone.
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Issue 1: "My dose-response curve shifted to the right
(Loss of Potency)."
Diagnosis: The most common cause is Surface Adsorption, not chemical degradation.

The Trap: You prepared a serial dilution in standard PBS/plastic tubes. By the time the

lowest concentration (e.g., 1 nM) reached the cells, the actual concentration was near zero

because the peptide stuck to the tube wall.

The Fix:

Use "Carrier Protein" Buffer: Add 0.1% BSA (Bovine Serum Albumin) or 0.05% Tween-20

to your assay buffer before making dilutions. This coats the plastic, preventing the peptide

from binding.

Note: Only add BSA to the working dilutions, not the long-term freezer stock (to avoid

bacterial contamination).

Issue 2: "The peptide won't dissolve completely."
Diagnosis: Isoelectric precipitation or salt-induced salting-out.

The Fix:

If dissolved in water: Add a small volume of 10% Acetic Acid dropwise. The net positive

charge at acidic pH improves solubility.

If dissolved in PBS: The salt concentration may be too high for the stock concentration.

Dilute with water.

Issue 3: "Is the peptide stable in cell culture media?"
Answer: Yes, but with caveats.

Half-life: [Sar9,Met(O2)11]-SP is significantly more stable than native SP (t½ > hours vs.

minutes) due to the Sar9 modification.
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Risk: Serum in media contains non-specific esterases. While Sar9 protects against specific

peptidases, long incubations (>24h) may still see degradation. Always prepare fresh dilutions

immediately before application.

Visual Workflows
Diagram 1: Reconstitution & Storage Decision Tree
This workflow ensures you choose the correct path based on your experimental needs.
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Click to download full resolution via product page

Caption: Optimal workflow for reconstituting [Sar9,Met(O2)11]-SP to maximize shelf-life.

Diagram 2: Degradation Pathways & Mitigation
Understanding how the peptide fails allows you to prevent it.
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Caption: The primary stability risk is Adsorption; Oxidation and Enzymatic degradation are

chemically mitigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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